Cas no 145195-14-8 (S-Methyl-N,N-diethyldithiocarbamate Sulfoxide)

• Product Name: S-Methyl-N,N-diethyldithiocarbamate Sulfoxide
• CAS No: 145195-14-8
• MF: C₆H₁₃NOS₂
• MW: 179.303519010544
• MDL: MFCD00870740
• CID: 1065518
• PubChem ID: 10197943
• Update Time: 2025-07-22

S-Methyl-N,N-diethyldithiocarbamate Sulfoxide Chemical and Physical Properties

Names and Identifiers

• S-Methyl-N,N-diethyldithiocarbamate Sulfoxide
• N,N-diethyl-1-methylsulfinylmethanethioamide
• S-Methyl-N,N-diethyl
• 145195-14-8
• CHEBI:88842
• MeDDC-sulfoxide
• DTXSID30436631
• Methyl-N,N-diethylthiocarbamic acid
• SCHEMBL6371383
• N,N-Diethyl-1-(methylsulfinyl)methanethioamide
• Methyl-N,N-diethylthiocarbamate
• MFCD00870740
• (17?)-17-[(1-Oxo-10-undecen-1-yl)oxy]-androsta-1,4,6-trien-3-one
• S-Methyl-N, N-diethyldithiocarbamate sulfoxide
• Q27160833
• VQRMNXBTDRJEKI-UHFFFAOYSA-N

• MDL： MFCD00870740
• Inchi： 1S/C6H13NOS2/c1-4-7(5-2)6(9)10(3)8/h4-5H2,1-3H3
• InChI Key： VQRMNXBTDRJEKI-UHFFFAOYSA-N
• SMILES： S(C)(C(N(CC)CC)=S)=O

Computed Properties

• Exact Mass: 179.04385639g/mol
• Monoisotopic Mass: 179.04385639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides

Additional information on S-Methyl-N,N-diethyldithiocarbamate Sulfoxide

Research Brief on S-Methyl-N,N-diethyldithiocarbamate Sulfoxide (CAS: 145195-14-8): Recent Advances and Applications

S-Methyl-N,N-diethyldithiocarbamate Sulfoxide (CAS: 145195-14-8) is a sulfur-containing organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique chemical properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in organic synthesis, as well as its biological activities, including antioxidant, anti-inflammatory, and enzyme-modulating effects. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, mechanisms of action, and potential applications in drug development and other biomedical fields.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for S-Methyl-N,N-diethyldithiocarbamate Sulfoxide, with a focus on optimizing yield and purity. The researchers employed a novel oxidation method using hydrogen peroxide in an acidic medium, which demonstrated higher efficiency compared to traditional methods. The study also characterized the compound's stability under various conditions, providing valuable insights for its storage and handling in laboratory and industrial settings. These findings are particularly relevant for researchers working with this compound as a building block for more complex molecules.

In the realm of biological applications, recent research has shed light on the compound's interaction with cellular enzymes. A 2024 paper in Biochemical Pharmacology reported that S-Methyl-N,N-diethyldithiocarbamate Sulfoxide exhibits selective inhibition of certain cytochrome P450 enzymes, suggesting potential applications in drug metabolism studies and as a modulator of pharmacokinetic properties. The study utilized in vitro assays and molecular docking simulations to elucidate the structural basis for this selective inhibition, opening new avenues for the design of enzyme-targeted therapeutics.

The antioxidant properties of S-Methyl-N,N-diethyldithiocarbamate Sulfoxide have also been a focus of recent investigations. Research published in Free Radical Biology and Medicine (2023) demonstrated the compound's ability to scavenge reactive oxygen species (ROS) in cellular models of oxidative stress. Interestingly, the study found that the sulfoxide moiety plays a crucial role in this activity, with the compound showing superior performance compared to its non-oxidized counterpart. These findings suggest potential applications in developing treatments for oxidative stress-related disorders.

From a drug development perspective, several recent patents have emerged that incorporate S-Methyl-N,N-diethyldithiocarbamate Sulfoxide as a key component in novel pharmaceutical formulations. A 2024 patent application describes its use in combination with certain anticancer agents to enhance their efficacy while reducing side effects. The proposed mechanism involves the compound's ability to modulate cellular redox states and improve drug uptake in target tissues. This represents a promising direction for translational research in oncology.

Looking forward, researchers are exploring the potential of S-Methyl-N,N-diethyldithiocarbamate Sulfoxide in emerging areas such as targeted drug delivery and bioimaging. Preliminary studies suggest that the compound's sulfur atoms could be utilized for radiolabeling purposes, while its chemical stability makes it suitable for various conjugation strategies. As the understanding of this compound's properties continues to grow, it is expected to find applications in an increasingly diverse range of biomedical and chemical applications.